3-cyclopropyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-cyclopropyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C14H22N4OS/c1-2-10(1)13-16-14(20-17-13)15-11-3-6-18(9-11)12-4-7-19-8-5-12/h10-12H,1-9H2,(H,15,16,17)
• InChI Key: QPINAQCYVDAMFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NSC(=N2)NC3CCN(C3)C4CCOCC4
• Molecular Formula: C14H22N4OS
• Molecular Weight: 294.42 g/mol
• CAS No.: 2640861-05-6

Description

The compound “3-cyclopropyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,2,4-thiadiazol-5-amine” is a complex organic molecule. It contains several functional groups and rings, including a cyclopropyl group, an oxane ring, a pyrrolidine ring, and a thiadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The cyclopropyl group, oxane ring, and pyrrolidine ring all contribute to the three-dimensionality of the molecule. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amine group might be expected to participate in reactions with acids or electrophiles. The thiadiazole ring could also be involved in reactions, depending on the conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups and rings present.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological targets in a variety of ways, depending on its structure and properties.